4-Bromo-3-(trifluoromethyl)benzyl bromide
Overview
Description
“4-Bromo-3-(trifluoromethyl)benzyl bromide” is a useful building block in chemical synthesis . It is used in the synthesis of 1-(Substituted benzyl)-2-substituted-5,6-dichlorobenzimidazoles with antiviral activities . It is also used to prepare 2-[(4-diarylmethoxy)phenyl]benzimidazoles as potent inhibitors of hepatitis C virus NS5B polymerase .
Synthesis Analysis
The synthesis of “4-Bromo-3-(trifluoromethyl)benzyl bromide” involves several steps. One strategy involves using redox-active esters as a radical precursor . A wide range of secondary trifluoromethylated alkyl bromides were synthesized in good to excellent yields with broad functional group tolerance .Molecular Structure Analysis
The molecular formula of “4-Bromo-3-(trifluoromethyl)benzyl bromide” is C8H6BrF3 . The molecular weight is 239.03 . The InChI code is 1S/C8H6BrF3/c9-5-6-1-3-7(4-2-6)8(10,11)12/h1-4H,5H2 .Chemical Reactions Analysis
“4-Bromo-3-(trifluoromethyl)benzyl bromide” is used in various chemical reactions. For instance, it is used in the synthesis of 1-(Substituted benzyl)-2-substituted-5,6-dichlorobenzimidazoles with antiviral activities . It is also used to prepare 2-[(4-diarylmethoxy)phenyl]benzimidazoles as potent inhibitors of hepatitis C virus NS5B polymerase .Physical And Chemical Properties Analysis
“4-Bromo-3-(trifluoromethyl)benzyl bromide” is a solid substance . It has a refractive index of 1.484 . The boiling point is between 65-69 °C at 5 mmHg , and the melting point is between 29-33 °C . The density is 1.546 g/mL at 25 °C .Scientific Research Applications
Building Block in Organic Synthesis
“4-Bromo-3-(trifluoromethyl)benzyl bromide” is a useful building block in organic synthesis . It can be used to construct a wide variety of organic compounds due to its reactivity with various nucleophiles.
Synthesis of Antiviral Compounds
This compound has been used in the synthesis of 1-(Substituted benzyl)-2-substituted-5,6-dichlorobenzimidazoles . These benzimidazoles have shown promising antiviral activities, making them potential candidates for the development of new antiviral drugs.
Inhibitors of Hepatitis C Virus NS5B Polymerase
“4-Bromo-3-(trifluoromethyl)benzyl bromide” is also used to prepare 2-[(4-diarylmethoxy)phenyl]benzimidazoles . These compounds have been found to be potent inhibitors of hepatitis C virus NS5B polymerase, an essential enzyme for the replication of the hepatitis C virus.
Derivatization Reagent in Detection of Uracil in DNA
The related compound “3,5-Bis(trifluoromethyl)benzyl bromide” has been used as a derivatization reagent in the detection of uracil in DNA by GC and negative chemical ionization mass spectrometry . It’s possible that “4-Bromo-3-(trifluoromethyl)benzyl bromide” could be used in a similar manner.
Synthesis of Neurokinin NK1 Receptor Antagonist
“3,5-Bis(trifluoromethyl)benzyl bromide” has been used in the enantioselective synthesis of the non-peptidic neurokinin NK1 receptor antagonist, L-733,060 . Given the structural similarity, “4-Bromo-3-(trifluoromethyl)benzyl bromide” might also be used in the synthesis of similar compounds.
Safety and Hazards
“4-Bromo-3-(trifluoromethyl)benzyl bromide” is classified as a skin corrosive substance . It causes severe skin burns and eye damage . Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
1-bromo-4-(bromomethyl)-2-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Br2F3/c9-4-5-1-2-7(10)6(3-5)8(11,12)13/h1-3H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHHXITPNGSCOBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CBr)C(F)(F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Br2F3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201229655 |
Source
|
| Record name | 1-Bromo-4-(bromomethyl)-2-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201229655 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-(trifluoromethyl)benzyl bromide | |
CAS RN |
1159512-68-1 |
Source
|
| Record name | 1-Bromo-4-(bromomethyl)-2-(trifluoromethyl)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1159512-68-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Bromo-4-(bromomethyl)-2-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201229655 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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